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Compound of Interest

Compound Name: Guaiacol-d3

Cat. No.: B020303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics and stability of Guaiacol-d3 (2-Methoxyphenol-d3). This deuterated analog of

guaiacol is a valuable tool in various research applications, particularly as an internal standard

for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its

stability and well-defined physical properties are critical for ensuring the accuracy and

reproducibility of experimental results.

Core Physical and Chemical Properties
Guaiacol-d3 is a deuterated form of guaiacol, a naturally occurring phenolic compound. The

substitution of three hydrogen atoms with deuterium in the methoxy group results in a higher

molecular weight compared to its non-deuterated counterpart.
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Property Value Source

Molecular Formula C₇H₅D₃O₂ [3][4]

Molecular Weight 127.16 g/mol [3][4][5]

Appearance
Light yellow to light brown

liquid
[1][4]

Density 1.137 g/cm³ [1]

Isotopic Enrichment >95.0% [4]

Purity (GC) ≥99.0% [4]

Solubility and Handling
Proper handling and storage are paramount to maintaining the integrity of Guaiacol-d3.

Solvent Solubility Notes Source

DMSO
100 mg/mL (786.41

mM)

May require ultrasonic

bath and warming to

37°C for complete

dissolution.

[6]

For general handling, it is recommended to work in a well-ventilated area and use appropriate

personal protective equipment, including gloves and eye protection.[7]

Stability and Storage
Guaiacol-d3 exhibits good stability under appropriate storage conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.glpbio.com/quotepdf/coa.php?token=55-QmIhFKlRu16gJUm9iH4mxpRPRmIvoqQi3Yk5OxUqS2cyPk9rO5o4pozcc1NtbskzYrzWWv46UMdmdlK-BEXBIhwsexTA_n7bK1gwrU6i6LiA4Snw3PXEu8L6XbcUGM9KNkauHHlD-p
https://file.medchemexpress.eu/batch_PDF/HY-N1380S1/Guaiacol-d3-COA-496333-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/coa.php?token=55-QmIhFKlRu16gJUm9iH4mxpRPRmIvoqQi3Yk5OxUqS2cyPk9rO5o4pozcc1NtbskzYrzWWv46UMdmdlK-BEXBIhwsexTA_n7bK1gwrU6i6LiA4Snw3PXEu8L6XbcUGM9KNkauHHlD-p
https://file.medchemexpress.eu/batch_PDF/HY-N1380S1/Guaiacol-d3-COA-496333-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/d3-Guaiacol
https://www.medchemexpress.com/guaiacol-d3.html
https://file.medchemexpress.eu/batch_PDF/HY-N1380S1/Guaiacol-d3-COA-496333-MedChemExpress.pdf
https://www.medchemexpress.com/guaiacol-d3.html
https://file.medchemexpress.eu/batch_PDF/HY-N1380S1/Guaiacol-d3-COA-496333-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-N1380S1/Guaiacol-d3-COA-496333-MedChemExpress.pdf
https://www.benchchem.com/product/b020303?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=2F5I6arfKU1Dqc79Xe_p5w130zrQVOYGLZmfT-6VdYt43Vc_kTq9BUZ-ec_O6bPrD8FuC_D6p62xEY2jPgNHS6WPmAqmp6xKN2shN57XCSc9czMupUoa_G-1ATPTpUF2ms9-_sR-YRfTU
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.benchchem.com/product/b020303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability Duration Source

Pure Form -20°C 3 years [4]

In Solvent -80°C 6 months [4]

In Solvent -20°C 1 month [4]

Stock solutions can be stored at -20°C for several months.[6] Like many phenolic compounds,

guaiacol can darken upon exposure to air and light, so it is advisable to store it in a tightly

sealed, light-resistant container.[8]

Experimental Protocols
While specific, detailed experimental protocols for Guaiacol-d3 are not extensively published,

standard methodologies for assessing the physical characteristics and stability of similar

deuterated compounds and phenolic compounds are applicable.

1. Determination of Physical Properties:

Appearance and Color: Visual inspection against a white background.

Solubility: A known mass of Guaiacol-d3 is added incrementally to a known volume of

solvent at a controlled temperature. The solution is vortexed or sonicated until dissolution is

complete or saturation is reached.

Density: Measured using a pycnometer or a digital density meter.

2. Stability Assessment (Accelerated Stability Study):

Objective: To evaluate the stability of Guaiacol-d3 under stressed conditions to predict its

shelf life.

Methodology:

Prepare solutions of Guaiacol-d3 in relevant solvents (e.g., DMSO, methanol).
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Aliquots of the solutions are stored under various conditions:

Elevated temperature (e.g., 40°C, 60°C)

Exposure to light (photostability testing using a calibrated light source)

Controlled humidity (e.g., 75% RH)

At specified time points (e.g., 0, 1, 2, 4 weeks), samples are withdrawn and analyzed.

Analysis is typically performed using a stability-indicating HPLC method with UV or MS

detection to quantify the parent compound and detect any degradation products.

A decrease in the concentration of Guaiacol-d3 and the appearance of new peaks

indicate degradation.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical and stability

characterization of a chemical compound like Guaiacol-d3.
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Caption: Workflow for assessing the physical characteristics and stability of a chemical

compound.

Potential Degradation Pathways
While specific degradation pathways for Guaiacol-d3 are not extensively documented, insights

can be drawn from the chemistry of guaiacol and other phenolic compounds. Potential
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degradation could occur through:

Oxidation: Phenolic compounds are susceptible to oxidation, which can be accelerated by

exposure to air, light, and trace metals. This can lead to the formation of colored quinone-

type structures.

Demethylation: Although less common under typical storage conditions, enzymatic or

chemical demethylation could occur, leading to the formation of catechol-d3. Studies have

shown that certain microorganisms can demethylate guaiacol.[9][10]

Hydrothermal Decomposition: Under high-temperature and pressure conditions, guaiacol

can undergo various decomposition reactions.[11]

In summary, Guaiacol-d3 is a stable, well-characterized compound that is invaluable for a

range of research and development applications. Adherence to recommended storage and

handling procedures will ensure its integrity and the reliability of experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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